Cas no 14282-66-7 (4-formylthiophene-2-carboxylic acid)

• Product Name: 4-formylthiophene-2-carboxylic acid
• CAS No: 14282-66-7
• MF: C₆H₄O₃S
• MW: 156.159160614014
• MDL: MFCD20644789
• CID: 1312400
• PubChem ID: 12280056
• Update Time: 2025-04-20

4-formylthiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 4-formyl-
• 4-Formyl-2-thiophenecarboxylic acid
• 4-formylthiophene-2-carboxylic acid
• Z1262525684
• 14282-66-7
• SY209268
• AT16396
• DTXSID60483951
• MFCD20644789
• EN300-253368
• 4-formylthiophene-2-carboxylicacid

• MDL： MFCD20644789
• Inchi： 1S/C6H4O3S/c7-2-4-1-5(6(8)9)10-3-4/h1-3H,(H,8,9)
• InChI Key： NUIXLPFZDJBSRX-UHFFFAOYSA-N
• SMILES： S1C=C(C=O)C=C1C(=O)O

Computed Properties

• Exact Mass: 155.98811516g/mol
• Monoisotopic Mass: 155.98811516g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 82.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxylic acids